Cas no 41756-77-8 (4'-dihydro-)

4'-dihydro- structure
4'-dihydro- structure
Product Name:4'-dihydro-
CAS No:41756-77-8
MF:C15H22O5
MW:282.332185268402
CID:331283
PubChem ID:11988272
Update Time:2025-04-19

4'-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 4'-dihydro-
    • Dihydrophaseic acid
    • (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-Dihydroxy-1,5-dimethyl-6-oxabicyclo[ 3.2.1]oct-8-yl]-3-methyl-2,4-pentadienoic acid
    • [ "" ]
    • 41756-77-8
    • (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]octan-8-yl]-3-methylpenta-2,4-dienoic acid
    • isomer of dihydrophaseic acid
    • LMPR0103050005
    • Dihydrophaseicacid
    • CHEMBL3594246
    • (2Z,4E)-5-[(1R,3S,5R,8S)-3,8-dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl]-3-methylpenta-2,4-dienoic acid
    • DTXSID301315742
    • AKOS040760049
    • CHEBI:23757
    • 5-(3,8-Dihydroxy-1,5-dimethyl-6-oxabicyclo[3.2.1]oct-8-yl)-3-methyl-2,4-pentadienoic acid, 9CI
    • SCHEMBL9990748
    • Q27109812
    • (-)-Dihydrophaseic acid
    • (2Z,4E)-3-Methyl-5-[(1S)-1alpha-hydroxy-2,6-dimethyl-2alpha,6alpha-(epoxymethano)-4beta-hydroxycyclohexane-1-yl]-2,4-pentadienoic acid
    • Inchi: 1S/C15H22O5/c1-10(6-12(17)18)4-5-15(19)13(2)7-11(16)8-14(15,3)20-9-13/h4-6,11,16,19H,7-9H2,1-3H3,(H,17,18)/b5-4+,10-6-/t11-,13+,14+,15-/m0/s1
    • InChI Key: XIVFQYWMMJWUCD-VSTJRZLJSA-N
    • SMILES: O1C[C@@]2(C)C[C@@H](C[C@]1(C)[C@@]2(/C=C/C(=C\C(=O)O)/C)O)O

Computed Properties

  • Exact Mass: 282.14700
  • Monoisotopic Mass: 282.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 87A^2
  • XLogP3: 0.9

Experimental Properties

  • Color/Form: Solid
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 497.0±45.0 °C at 760 mmHg
  • Flash Point: 184.7±22.2 °C
  • PSA: 86.99000
  • LogP: 1.25450
  • Vapor Pressure: 0.0±2.9 mmHg at 25°C

4'-dihydro- Security Information

4'-dihydro- Pricemore >>

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4'-dihydro- Production Method

Production Method 1

Reaction Conditions
1.1R:LiOH, S:H2O, S:MeOH, S:DMF, overnight, rt
1.2R:HCl, S:H2O, neutralized
Reference
Anti-inflammatory terpenes from Schefflera rubriflora C. J. Tseng & G. Hoo with their TNF-α and IL-6 inhibitory activities
By Li, Fenghua et al, Phytochemistry (Elsevier, 2019, 163, 23-32

4'-dihydro- Raw materials

4'-dihydro- Preparation Products

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